1-methyl-N-(4-phenoxyphenyl)-1H-pyrazole-5-carboxamide

• IUPAC Name: 2-methyl-N-(4-phenoxyphenyl)pyrazole-3-carboxamide
• InChI: InChI=1S/C17H15N3O2/c1-20-16(11-12-18-20)17(21)19-13-7-9-15(10-8-13)22-14-5-3-2-4-6-14/h2-12H,1H3,(H,19,21)
• InChI Key: ZFMTWCBTHACORV-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC=N1)C(=O)NC2=CC=C(C=C2)OC3=CC=CC=C3
• Molecular Formula: C17H15N3O2
• Molecular Weight: 293.32 g/mol

Description

1-methyl-N-(4-phenoxyphenyl)-1H-pyrazole-5-carboxamide, also known as MPP, is a synthetic compound that has gained attention in scientific research due to its potential therapeutic effects.

Mechanism of Action

1-methyl-N-(4-phenoxyphenyl)-1H-pyrazole-5-carboxamide exerts its therapeutic effects through various mechanisms of action. In cancer research, this compound induces apoptosis in cancer cells by activating the caspase pathway and inhibiting the PI3K/Akt pathway. In inflammation research, this compound reduces the production of pro-inflammatory cytokines by inhibiting the NF-κB pathway. In neurological research, this compound has been shown to have neuroprotective effects by reducing oxidative stress and inflammation and improving mitochondrial function.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects in scientific research. In cancer research, this compound has been shown to inhibit cell proliferation, induce cell cycle arrest, and suppress tumor growth. In inflammation research, this compound has been shown to reduce inflammation and oxidative stress. In neurological research, this compound has been shown to improve cognitive function and reduce neuronal damage.

Advantages and Limitations for Lab Experiments

1-methyl-N-(4-phenoxyphenyl)-1H-pyrazole-5-carboxamide has several advantages for lab experiments, including its synthetic availability, low toxicity, and potential therapeutic effects in various diseases. However, this compound also has limitations, including its poor solubility in water and potential off-target effects.

Future Directions

For 1-methyl-N-(4-phenoxyphenyl)-1H-pyrazole-5-carboxamide research include further exploration of its potential therapeutic effects in various diseases, optimization of its synthesis method to improve its solubility and potency, and investigation of its pharmacokinetics and pharmacodynamics in vivo. Additionally, this compound could be used as a lead compound for the development of novel drugs with improved efficacy and selectivity.

Synthesis Methods

1-methyl-N-(4-phenoxyphenyl)-1H-pyrazole-5-carboxamide can be synthesized through a multi-step process involving the reaction of 4-phenoxyphenyl hydrazine with ethyl 2-oxo-4-phenylbutyrate, followed by the reaction of the resulting compound with methyl iodide and sodium hydride. The final product is obtained through purification using column chromatography.

Scientific Research Applications

1-methyl-N-(4-phenoxyphenyl)-1H-pyrazole-5-carboxamide has been studied for its potential therapeutic effects in various diseases, including cancer, inflammation, and neurological disorders. In cancer research, this compound has been shown to induce apoptosis, or programmed cell death, in cancer cells and suppress tumor growth. Inflammation research has shown that this compound can reduce the production of pro-inflammatory cytokines, which are involved in the immune response. In neurological research, this compound has been shown to have neuroprotective effects and improve cognitive function.